![molecular formula C17H14ClN3OS B221279 1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one](/img/structure/B221279.png)
1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one, also known as PBOX-15, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit promising anticancer properties and has therefore been extensively studied for its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one involves the disruption of DNA repair mechanisms in cancer cells. It has been found to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair. This inhibition leads to the accumulation of DNA damage, ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits promising anticancer properties both in vitro and in vivo. It has been found to induce apoptosis in various cancer cell lines, including breast, ovarian, and prostate cancer. This compound has also been found to inhibit tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one is its selectivity towards cancer cells, sparing normal cells. This makes it a promising candidate for cancer therapy. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo.
Future Directions
Future research on 1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one could focus on improving its solubility and bioavailability, as well as exploring its potential in combination therapy with other anticancer agents. Additionally, further studies could investigate the potential of this compound in other disease states, such as inflammatory disorders and neurodegenerative diseases.
Synthesis Methods
The synthesis of 1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one involves a multi-step process that includes the condensation of 2-aminobenzothiazole with 2-chloroacetyl chloride, followed by the reaction with benzylamine and cyclization with hydrazine hydrate. The final product is obtained after purification and characterization through various spectroscopic techniques.
Scientific Research Applications
1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one has been extensively studied for its potential anticancer properties. It has been found to induce apoptosis, inhibit cell proliferation, and disrupt DNA repair mechanisms in cancer cells. Studies have also shown that this compound exhibits selectivity towards cancer cells, sparing normal cells, making it a promising candidate for cancer therapy.
properties
Molecular Formula |
C17H14ClN3OS |
---|---|
Molecular Weight |
343.8 g/mol |
IUPAC Name |
1-benzyl-8-chloro-4,4a-dihydro-2H-pyridazino[4,3-b][1,4]benzothiazin-3-one |
InChI |
InChI=1S/C17H14ClN3OS/c18-12-6-7-14-13(8-12)19-17-15(23-14)9-16(22)20-21(17)10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,22) |
InChI Key |
TWPWHNUFQGTXMY-UHFFFAOYSA-N |
SMILES |
C1C2C(=NC3=C(S2)C=CC(=C3)Cl)N(NC1=O)CC4=CC=CC=C4 |
Canonical SMILES |
C1C2C(=NC3=C(S2)C=CC(=C3)Cl)N(NC1=O)CC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.